ARN726

• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol
• InChI: InChI=1S/C14H24N2O3/c17-13-12(10-15-13)16-14(18)19-9-5-4-8-11-6-2-1-3-7-11/h11-12H,1-10H2,(H,15,17)(H,16,18)/t12-/m0/s1
• InChIKey: FNLUJRBWJBUJTC-LBPRGKRZSA-N

ARN726 Identity and Target Profile

ARN726 (4-cyclohexylbutyl-N-[(S)-2-oxoazetidin-3-yl]carbamate; CAS 1628343-77-0) is a synthetic, β‑lactam‑based, covalent inhibitor of N‑acylethanolamine acid amidase (NAAA), a lysosomal cysteine hydrolase that terminates the signaling of endogenous palmitoylethanolamide (PEA) and oleoylethanolamide (OEA) [1]. It displays nanomolar potency against human NAAA (IC₅₀ = 27 nM) and the rat ortholog (IC₅₀ = 63 nM), and has been resolved in a covalent co‑crystal structure with guinea‑pig NAAA, confirming thioester bond formation with the catalytic cysteine [2]. In vivo, systemic administration of ARN726 restores PEA and OEA levels in inflamed tissue and reduces multiple inflammatory endpoints [3].

1

NAAA pathway inhibition studies (covalent β‑lactam inhibitor)

2

Plasma‑stable scaffold supports systemic dosing in inflammation models

3

PEA/OEA signaling research without anandamide perturbation

• [1] Ribeiro, A., et al. (2015). A Potent Systemically Active N‑Acylethanolamine Acid Amidase Inhibitor that Suppresses Inflammation and Human Macrophage Activation. ACS Chem. Biol., 10(8), 1838–1846. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. (2025). ARN726 Ligand Page (Ligand ID: 9178). View Source
• [3] Bonezzi, F. T., et al. (2016). An Important Role for N‑Acylethanolamine Acid Amidase in the Complete Freund’s Adjuvant Rat Model of Arthritis. J. Pharmacol. Exp. Ther., 356(3), 656–663. View Source

Why NAAA Inhibitors Cannot Substitute for ARN726

NAAA inhibitors span several chemotypes — β‑lactones (e.g., ARN077), β‑lactams (e.g., ARN726), oxazolidinone imides (e.g., F96), and benzothiazole‑piperazines (e.g., ARN19702) — which differ fundamentally in covalent‑binding mechanism, plasma stability, and systemic exposure [1]. ARN077, a β‑lactone, is rapidly cleaved in plasma and limited to topical administration, while ARN726, a β‑lactam, is plasma‑stable and systemically active [2]. Reversible inhibitors such as ARN19702 require continuous target occupancy and show different washout kinetics in ex‑vivo target‑engagement assays [3]. These divergent properties mean that selecting a “generic NAAA inhibitor” without accounting for pharmacokinetic suitability, tissue distribution, or mode of inhibition leads to irreproducible pharmacodynamic results.

β‑Lactones Plasma instability may limit systemic use; β‑lactam scaffold supports systemic dosing — interchange may alter route feasibility and exposure.

Reversible inhibitors Washout kinetics can reduce target engagement during sample processing; irreversible binding provides sustained inhibition context that may differ.

Chemotype mismatch Tissue distribution and exposure profiles vary across scaffolds; direct substitution may shift pharmacodynamic outcomes and requires validation.

• [1] Piomelli, D., & Sasso, O. (2014). Peripheral gating of pain signals by endogenous lipid mediators. Nat. Neurosci., 17(2), 164–174. View Source
• [2] Sasso, O., et al. (2013). Antinociceptive effects of the N‑acylethanolamine acid amidase inhibitor ARN077 in rodent pain models. Pain, 154(3), 350–360. View Source
• [3] Pontis, S., et al. (2016). ARN19702, a novel orally active N‑acylethanolamine acid amidase inhibitor with brain penetrance and efficacy in a mouse model of multiple sclerosis. J. Med. Chem., 59(19), 9023–9038. View Source

ARN726 Differentiation Evidence

NAAA Inhibitory Potency vs. ARN077

ARN726 and ARN077 were disclosed simultaneously by the same group; their potency was assessed in matched HEK‑293 cell lysates overexpressing human NAAA. ARN726 yielded an IC₅₀ of 27 nM, while ARN077 gave an IC₅₀ of 7 nM, translating to a ≈3.9‑fold lower biochemical potency for ARN726 [1]. However, this difference is offset by the β‑lactam scaffold’s superior pharmacokinetic attributes (see Evidence Item 2).

NAAA Inhibition

Head-to-head

ARN726: 27 nM (human NAAA)
ARN077: 7 nM
≈3.9‑fold lower biochemical potency

Reported inhibition potency context; plasma stability may offset potency difference in vivo.

HEK‑293 lysates overexpressing hNAAA

Evidence Dimension	Human NAAA inhibitory potency (IC₅₀)
Target Compound Data	27 nM (human NAAA)
Comparator Or Baseline	7 nM (human NAAA)
Quantified Difference	ARN726 is ~3.9‑fold less potent
Conditions	HEK‑293 cell lysates overexpressing human NAAA; substrate: N‑heptadecanoyl‑4‑nitroaniline

Why This Matters

Procurement decisions must weigh intrinsic potency against systemic availability; ARN726 forfeits ~4‑fold potency for a β‑lactam scaffold that resists plasma hydrolysis — a trade‑off that may be decisive for in‑vivo studies.

• [1] Ribeiro, A., et al. (2015). A Potent Systemically Active N‑Acylethanolamine Acid Amidase Inhibitor that Suppresses Inflammation and Human Macrophage Activation. ACS Chem. Biol., 10(8), 1838–1846. (See Table S1 for comparative IC₅₀ data.) View Source

Plasma Stability vs. ARN077

The β‑lactone ARN077 is rapidly inactivated in rodent and human plasma (t₁/₂ <5 min) because the strained lactone ring undergoes enzymatic and non‑enzymatic hydrolysis [1]. In contrast, the β‑lactam ARN726 shows high plasma stability (t₁/₂ >60 min), as evidenced by its sustained systemic exposure following intraperitoneal administration in mice [2]. This difference in chemical stability determines the feasible routes of administration: ARN077 is confined to topical application, whereas ARN726 supports systemic dosing.

Plasma Stability

Cross-study

ARN726: >60 min half‑life (mouse)
ARN077: >12‑fold longer half‑life

Supports systemic dosing feasibility; topical‑only alternatives may limit in‑vivo study design.

ARN726 i.p. 10 mg/kg in mice; ARN077 in vitro plasma incubation

Evidence Dimension	Plasma half‑life (in vitro / in vivo)
Target Compound Data	>60 min (mouse plasma, inferred from sustained plasma concentrations after 10 mg·kg⁻¹ i.p.)
Comparator Or Baseline	<5 min (mouse/human plasma, ARN077)
Quantified Difference	>12‑fold longer half‑life
Conditions	ARN726: plasma concentration‑time curve following 10 mg·kg⁻¹ i.p. in mice; ARN077: in‑vitro plasma incubation

Why This Matters

For any experiment requiring systemic target engagement (e.g., arthritis, lung inflammation, or CNS‑related behavioral assays), the labile β‑lactone ARN077 is unsuitable regardless of its higher biochemical potency.

• [1] Sasso, O., et al. (2013). Antinociceptive effects of the N‑acylethanolamine acid amidase inhibitor ARN077 in rodent pain models. Pain, 154(3), 350–360. (Plasma instability discussion, p. 358.) View Source
• [2] Fig. 2F in PMC10894261: Time‑course of ARN726 concentrations in plasma and spinal cord. (Role of peripheral NAAA and PPAR‑α signaling in initiation of hyperalgesic priming, 2024.) View Source

Selectivity Over FAAH and Acid Ceramidase

ARN726 was profiled against fatty acid amide hydrolase (FAAH) and acid ceramidase, yielding IC₅₀ values of >100 µM and 12.5 µM, respectively [1]. This corresponds to a >3,700‑fold selectivity window for human NAAA over FAAH and a ~460‑fold window over acid ceramidase. ARN726 also showed no significant inhibition (<10%) against a panel of 28 lipid‑metabolism and inflammation‑related enzymes at 10 µM [1]. The non‑covalent inhibitor ARN19702 is reported with an IC₅₀ of 230 nM for human NAAA and >30 µM for both FAAH and acid ceramidase [2]. While ARN19702 offers a wider absolute selectivity margin against acid ceramidase, ARN726’s broader panel data (28 vs. 2 enzymes) provides greater confidence in its target‑specific pharmacology.

FAAH Selectivity

Cross-study

ARN726: >3,700‑fold over FAAH, ~460‑fold over acid ceramidase
ARN19702: >130‑fold for both
Broader panel (28 vs 2 targets)

FAAH‑sparing profile supports endocannabinoid signaling research without anandamide perturbation.

Recombinant enzyme assays; 10 µM counter‑screen panel for ARN726

Evidence Dimension	Selectivity ratio (FAAH IC₅₀ / h‑NAAA IC₅₀)
Target Compound Data	>3,700‑fold (FAAH IC₅₀ >100 µM vs. NAAA IC₅₀ 27 nM); ~460‑fold (acid ceramidase IC₅₀ 12.5 µM vs. NAAA IC₅₀ 27 nM)
Comparator Or Baseline	>130‑fold (FAAH IC₅₀ >30 µM vs. NAAA IC₅₀ 230 nM for ARN19702); >130‑fold (acid ceramidase IC₅₀ >30 µM vs. NAAA IC₅₀ 230 nM)
Quantified Difference	ARN726 demonstrates >3,700‑fold selectivity over FAAH vs. >130‑fold for ARN19702; acid ceramidase window narrower (~460‑fold vs. >130‑fold)
Conditions	Recombinant enzyme assays; ARN726 additionally tested against 28‑target panel at 10 µM

Why This Matters

For studies where FAAH‑mediated anandamide hydrolysis must remain undisturbed (e.g., endocannabinoid tone analyses), ARN726’s >3,700‑fold FAAH window is a critical differentiator that protects data interpretability.

• [1] Ribeiro, A., et al. (2015). A Potent Systemically Active N‑Acylethanolamine Acid Amidase Inhibitor that Suppresses Inflammation and Human Macrophage Activation. ACS Chem. Biol., 10(8), 1838–1846. (Selectivity panel data, Fig. S3 and Table S2.) View Source
• [2] Pontis, S., et al. (2016). ARN19702, a novel orally active N‑acylethanolamine acid amidase inhibitor with brain penetrance and efficacy in a mouse model of multiple sclerosis. J. Med. Chem., 59(19), 9023–9038. View Source

Covalent Irreversible Target Engagement

Co‑crystal structures (PDB: 6DY2, 6DXV) confirm that ARN726 forms a covalent thioester bond with the catalytic cysteine (Cys131) of NAAA [1]. This irreversible mechanism yields sustained target inhibition that persists after compound washout, as demonstrated by competitive ABPP experiments in HEK‑293 cells overexpressing human NAAA and in rat lung tissue [2]. The reversible inhibitor ARN19702, by contrast, is a non‑covalent benzothiazole‑piperazine that dissociates upon dilution, requiring continuous exposure to maintain target occupancy [3]. For ex‑vivo protocols requiring tissue processing steps, the irreversible mechanism of ARN726 preserves the NAAA‑inhibited state, whereas reversible inhibitors may lose efficacy during sample preparation.

Binding Mechanism

Head-to-head

ARN726: irreversible covalent (thioester bond to Cys131)
ARN19702: reversible non‑covalent

Irreversible binding may sustain target engagement through sample processing; reversible inhibitors may dissociate.

Competitive ABPP in HEK‑293‑hNAAA and rat lung tissue

Evidence Dimension	Inhibition mechanism and target‑engagement durability
Target Compound Data	Irreversible (covalent thioester bond); target engagement maintained after washout (competitive ABPP confirmed)
Comparator Or Baseline	Reversible (non‑covalent binding); target engagement lost upon dilution/washout
Quantified Difference	Not applicable (qualitative mechanistic difference)
Conditions	HEK‑293‑hNAAA cells; rat lung tissue; competitive ABPP with probe 1 (undec‑10‑ynyl N‑[(3S)‑2‑oxoazetidin‑3‑yl]carbamate)

Why This Matters

Irreversible inhibition decouples pharmacodynamic duration from plasma pharmacokinetics — a property that simplifies dosing regimens in chronic inflammation models and reduces the risk of incomplete target coverage between doses.

• [1] RCSB PDB: 6DY2 (Guinea pig NAAA covalently bound to ARN726); 6DXV (Rabbit NAAA covalently bound to ARN726 in presence of Triton X‑100). View Source
• [2] Romeo, E., et al. (2015). Activity‑Based Probe for N‑Acylethanolamine Acid Amidase. ACS Chem. Biol., 10(9), 2057–2064. View Source
• [3] Pontis, S., et al. (2016). ARN19702, a novel orally active N‑acylethanolamine acid amidase inhibitor with brain penetrance and efficacy in a mouse model of multiple sclerosis. J. Med. Chem., 59(19), 9023–9038. (Reversible inhibition kinetics, Table 1.) View Source

In-Vivo PEA and OEA Elevation

In mice receiving ARN726 (10 mg·kg⁻¹ i.p.), plasma PEA levels increased by ~2.5‑fold and OEA levels by ~2‑fold relative to baseline, while anandamide (AEA) — primarily hydrolyzed by FAAH — remained unchanged [1]. This in‑vivo pharmacodynamic signature directly confirms the selectivity profile established in vitro. In the CFA rat model of arthritis, ARN726 (1–30 mg·kg⁻¹) restored PEA and OEA concentrations in inflamed paw tissue, which had been reduced by ~50–60% following CFA injection [2]. The oxazolidinone‑imide inhibitor F96 (IC₅₀ = 270–419 nM) also elevated PEA in a TPA‑induced ear‑edema model, but required anionic liposomal encapsulation for adequate tissue delivery, indicating inherent bioavailability limitations not observed with the β‑lactam scaffold [3].

In‑Vivo PEA/OEA

Cross-study

ARN726: ~2.5‑fold plasma PEA increase, restored tissue PEA; no AEA change
F96: required liposomal encapsulation for tissue delivery

Reported in‑vivo PEA/OEA elevation without formulation aid; supports pathway engagement studies.

Mouse i.p. 10 mg/kg; CFA rat arthritis model; LC‑MS/MS

Evidence Dimension	In‑vivo elevation of endogenous PEA (plasma or tissue)
Target Compound Data	~2.5‑fold increase in plasma PEA (10 mg·kg⁻¹ i.p.); restoration of paw‑tissue PEA in CFA model
Comparator Or Baseline	F96: restored ear‑tissue PEA in TPA model (3–30 mg·kg⁻¹ i.p.), but required liposomal formulation for efficacy in colitis model
Quantified Difference	ARN726 achieves systemic PEA elevation without formulation aid; F96 required liposomal encapsulation for comparable tissue delivery
Conditions	C57BL/6 mice; Sprague‑Dawley rats (CFA arthritis); LC‑MS/MS quantification of PEA, OEA, AEA

Why This Matters

The ability to elevate PEA/OEA without perturbing anandamide levels is a key differentiator for studies dissecting PPAR‑α‑mediated vs. CB1/CB2‑mediated pathways. The absence of a formulation requirement simplifies experimental logistics and reduces cost.

• [1] Fig. 2G–I in PMC10894261: Effect of ARN726 (10 mg·kg⁻¹) on plasma PEA, OEA, and AEA concentrations. (Role of peripheral NAAA and PPAR‑α signaling in initiation of hyperalgesic priming, 2024.) View Source
• [2] Bonezzi, F. T., et al. (2016). An Important Role for N‑Acylethanolamine Acid Amidase in the Complete Freund’s Adjuvant Rat Model of Arthritis. J. Pharmacol. Exp. Ther., 356(3), 656–663. (Fig. 6: PEA/OEA levels in paw tissue.) View Source
• [3] Li, L., et al. (2020). Liposomal N‑acylethanolamine‑hydrolyzing acid amidase (NAAA) inhibitor F96 as a new therapy for colitis. RSC Adv., 10, 31894–31902. View Source

Unique ABPP Probe for NAAA

A click‑chemistry‑compatible alkyne derivative of ARN726 (compound 1; undec‑10‑ynyl N‑[(3S)‑2‑oxoazetidin‑3‑yl]carbamate) was designed, synthesized, and validated as the first activity‑based protein profiling (ABPP) probe for in‑vivo detection of active NAAA [1]. This probe retained the β‑lactam warhead and covalent cysteine‑targeting mechanism, enabling CuAAC‑mediated fluorescent or biotin tagging of NAAA in HEK‑293 cell lysates and rat lung tissue. Competitive ABPP with compound 1 confirmed target engagement by ARN726 in vivo [1]. No equivalent ABPP probe has been reported for ARN077, ARN19702, or F96, making the ARN726 scaffold uniquely suitable for chemical‑biology studies requiring direct visualization of NAAA activity.

ABPP Probe

Class-level

First validated ABPP probe for NAAA (compound 1); no equivalent probe reported for other NAAA inhibitors

Enables target‑engagement visualization; unique capability for chemical biology studies.

CuAAC click chemistry; HEK‑293 and rat lung tissue validated

Evidence Dimension	Availability of validated ABPP probe derivative
Target Compound Data	ABPP probe (compound 1) validated for in‑vitro and in‑vivo NAAA detection
Comparator Or Baseline	No ABPP probe reported for ARN077, ARN19702, or F96
Quantified Difference	Qualitative: ARN726 is the only NAAA inhibitor for which an ABPP probe has been published
Conditions	CuAAC click chemistry; HEK‑293‑hNAAA cells; rat lung tissue lysate

Why This Matters

For research groups conducting target‑engagement studies, chemoproteomics, or NAAA activity biomarker development, ARN726 is the only NAAA inhibitor scaffold with a demonstrated ABPP probe — a capability that cannot be replicated with any comparator compound.

• [1] Romeo, E., et al. (2015). Activity‑Based Probe for N‑Acylethanolamine Acid Amidase. ACS Chem. Biol., 10(9), 2057–2064. View Source

ARN726 Research and Industrial Applications

Systemic Inflammation Models

ARN726 is the NAAA inhibitor of choice for systemic (i.p. or oral) dosing in preclinical inflammation models where sustained target engagement and tissue‑level restoration of PEA/OEA are required. The compound’s plasma stability (>60 min half‑life) and systemic bioavailability, demonstrated across carrageenan‑induced lung inflammation [1] and CFA‑induced arthritis [2], enable once‑daily dosing at 1–30 mg·kg⁻¹. ARN077 is unsuitable for these applications due to rapid plasma inactivation; ARN19702 may be considered but requires attention to its reversible mechanism and CNS penetration profile when peripheral selectivity is desired.

ABPP-Based Target Engagement Studies

The validated ABPP probe derivative of ARN726 (compound 1) enables competitive and direct activity‑based profiling of NAAA in cell lysates and tissue samples [3]. This capability is unique among published NAAA inhibitors — no ABPP probe exists for ARN077, ARN19702, or F96 — making ARN726 the obligatory procurement choice for experiments that require direct visualization or quantification of active NAAA enzyme, including biomarker discovery and pharmacodynamic target‑engagement assays.

FAAH-Sparing Pharmacodynamic Studies

ARN726’s >3,700‑fold selectivity window over FAAH ensures that anandamide levels remain unchanged at efficacious NAAA‑inhibiting doses, as confirmed in vivo [4]. This property is critical for studies where PPAR‑α‑mediated effects of PEA/OEA must be mechanistically isolated from CB1/CB2‑mediated effects of anandamide. ARN19702, while also FAAH‑sparing, has a less thoroughly profiled selectivity panel (2 reported counter‑targets vs. 28 for ARN726), offering lower confidence in data interpretability.

Ex-Vivo Washout-Resistant Assays

The covalent thioester bond formed between ARN726 and the catalytic cysteine of NAAA (Cys131) is stable through tissue homogenization and sample processing steps, as evidenced by sustained inhibition in competitive ABPP experiments after washout [3]. This property makes ARN726 particularly suitable for ex‑vivo protocols — e.g., measuring NAAA activity in tissue biopsies or cultured primary macrophages after in‑vivo dosing — where reversible inhibitors such as ARN19702 may dissociate and lose target engagement during preparation.

Application

Selection Property

Validation Focus

Inflammation model studies

Plasma stability and systemic exposure context

Tissue PEA/OEA restoration endpoints

Target engagement profiling

Validated ABPP probe availability

NAAA activity visualization and biomarker development

FAAH‑sparing pharmacodynamic studies

High FAAH selectivity profile

Anandamide‑unperturbed pathway isolation

Ex‑vivo washout‑resistant assays

Covalent irreversible binding mechanism

Sustained target engagement after tissue processing

• [1] Ribeiro, A., et al. (2015). A Potent Systemically Active N‑Acylethanolamine Acid Amidase Inhibitor that Suppresses Inflammation and Human Macrophage Activation. ACS Chem. Biol., 10(8), 1838–1846. View Source
• [2] Bonezzi, F. T., et al. (2016). An Important Role for N‑Acylethanolamine Acid Amidase in the Complete Freund’s Adjuvant Rat Model of Arthritis. J. Pharmacol. Exp. Ther., 356(3), 656–663. View Source
• [3] Romeo, E., et al. (2015). Activity‑Based Probe for N‑Acylethanolamine Acid Amidase. ACS Chem. Biol., 10(9), 2057–2064. View Source
• [4] Fig. 2G–I in PMC10894261: Effect of ARN726 (10 mg·kg⁻¹) on plasma PEA, OEA, and AEA concentrations. (Role of peripheral NAAA and PPAR‑α signaling in initiation of hyperalgesic priming, 2024.) View Source